Cas no 431046-20-7 (4-bromo-2-cyanobenzene-1-sulfonyl chloride)

4-Bromo-2-cyanobenzene-1-sulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly in the preparation of sulfonamides and sulfonate esters. Its bromo and cyano substituents enhance reactivity, enabling selective functionalization at multiple sites. The sulfonyl chloride group is highly reactive toward nucleophiles, facilitating efficient derivatization under mild conditions. This compound is valuable in pharmaceutical and agrochemical research for constructing complex molecular architectures. Its stability under controlled conditions ensures reliable handling, while its well-defined reactivity profile makes it a preferred choice for precise synthetic applications. Suitable for use in anhydrous environments, it offers consistent performance in coupling and substitution reactions.

4-bromo-2-cyanobenzene-1-sulfonyl chloride structure

431046-20-7 structure

Product Name:4-bromo-2-cyanobenzene-1-sulfonyl chloride

CAS No:431046-20-7

MF:C₇H₃BrClNO₂S

MW:280.526218652725

MDL:MFCD18390732

CID:3985809

PubChem ID:17978377

Update Time:2025-05-27

4-bromo-2-cyanobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonyl chloride, 4-bromo-2-cyano-
- 4-Bromo-2-cyanobenzenesulfonyl chloride
- 4-bromo-2-cyanobenzene-1-sulfonyl chloride
- 4-bromo-2-cyanobenzenesulfonylchloride
- MFCD18390732
- SCHEMBL711705
- UKKDPMZQOAIVAD-UHFFFAOYSA-N
- AKOS017552779
- F51079
- BS-13880
- 431046-20-7
- DB-167210
- EN300-122890
- 4-Bromo-2-cyano-benzenesulfonyl chloride
- 825-462-8
- MDL： MFCD18390732
- Inchi： 1S/C7H3BrClNO2S/c8-6-1-2-7(13(9,11)12)5(3-6)4-10/h1-3H
- InChI Key： UKKDPMZQOAIVAD-UHFFFAOYSA-N
- SMILES： C1(S(Cl)(=O)=O)=CC=C(Br)C=C1C#N

Computed Properties

Exact Mass: 278.87564Da
Monoisotopic Mass: 278.87564Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 328
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 66.3Å²

4-bromo-2-cyanobenzene-1-sulfonyl chloride Pricemore >>

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